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Compound of Interest

Compound Name: QL-X-138

Cat. No.: B10769073

Essential Safety and Handling Guide for QL-X-
138

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of QL-X-138, a potent and selective dual kinase inhibitor of Bruton's tyrosine kinase (BTK) and
MAP kinase-interacting kinases (MNK). Given the absence of a specific Material Safety Data
Sheet (MSDS), this guidance is based on the known chemical properties of QL-X-138 and
general best practices for handling potent, biologically active compounds in a laboratory
setting.

Compound Information and Properties

QL-X-138 is a small molecule with the chemical formula C25H19N502 and a molecular weight
of 421.46 g/mol .[1] It functions as a dual inhibitor, covalently binding to BTK and non-
covalently to MNK.[2][3][4] Its potent biological activity necessitates careful handling to
minimize exposure and ensure a safe laboratory environment.
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Property Value Source
Chemical Formula C25H19N502 [1]
Molecular Weight 421.46 g/mol [1]
Appearance Powder [1]
Storage (Powder) -20°C for up to 2 years [1]

Storage (in DMSO)

4°C for 2 weeks, -80°C for 6

months

[1]

Personal Protective Equipment (PPE)

Due to its potent biological activity, a comprehensive approach to personal protection is

mandatory when handling QL-X-138 in any form (powder or solution).

PPE Category

Required Equipment

Rationale

Eye Protection

Chemical safety goggles

Protects eyes from splashes

and airborne patrticles.

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Check
for tears and replace

frequently.

Body Protection

Laboratory coat (fully
buttoned)

Protects skin and personal

clothing from contamination.

Respiratory Protection

A properly fitted N95 respirator
or higher (e.g., a powered air-
purifying respirator - PAPR) is
recommended, especially
when handling the powder

form or creating solutions.

Minimizes inhalation of

airborne particles.
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Figure 2. Logical flow for the segregation and disposal of QL-X-138 waste.

Disposal Protocol:

e Solid Waste:
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o Includes contaminated gloves, pipette tips, tubes, and bench paper.

o Collect in a designated, clearly labeled, and sealed plastic bag for chemical waste.

e Liquid Waste:
o Includes unused stock solutions and experimental solutions containing QL-X-138.

o Collect in a designated, leak-proof, and clearly labeled hazardous waste container. Do not
mix with other waste streams unless explicitly permitted by your institution's EHS
department.

e Sharps Waste:

o Includes any needles or other sharp objects contaminated with QL-X-138.

o Dispose of immediately into a designated sharps container for chemical waste.
» Final Disposal:

o All waste streams containing QL-X-138 must be disposed of through your institution's
Environmental Health and Safety (EHS) department. Follow all institutional and local
regulations for hazardous waste disposal.

Emergency Procedures
In Case of Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

 Inhalation: Move to fresh air immediately.

« Ingestion: Do not induce vomiting.
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In all cases of exposure, seek immediate medical attention and provide the medical personnel
with as much information as possible about the compound. Report the incident to your
supervisor and your institution's EHS department.

Disclaimer: This guide is intended to provide essential safety information and is not a substitute
for a formal risk assessment and consultation with your institution's Environmental Health and
Safety department. Always adhere to your local and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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